![molecular formula C11H7BrN2O3 B4852584 3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide](/img/structure/B4852584.png)
3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide
Overview
Description
3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide, also known as BDDCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDDCA is a cyanoacrylamide derivative that contains a bromine atom and a benzodioxole ring in its structure.
Scientific Research Applications
3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. This compound has also been studied as a potential inhibitor of bacterial biofilms, which are a major cause of antibiotic resistance. In materials science, this compound has been used as a monomer for the synthesis of polymeric materials with unique properties, such as high thermal stability and optical transparency. In biochemistry, this compound has been used as a probe for the detection of certain biomolecules, such as thiols and amino acids.
Mechanism of Action
The mechanism of action of 3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide depends on its specific application. In anticancer research, this compound has been shown to inhibit the activity of enzymes called kinases, which play a critical role in cancer cell proliferation. This compound achieves this inhibition by binding to the ATP-binding site of kinases and preventing their activity. In bacterial biofilm research, this compound has been shown to disrupt the formation of biofilms by inhibiting the production of certain extracellular polymeric substances that are essential for biofilm formation. In materials science, this compound acts as a monomer that undergoes polymerization to form polymeric materials with unique properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its specific application. In anticancer research, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In bacterial biofilm research, this compound has been shown to disrupt the formation of biofilms, which can lead to increased susceptibility of bacteria to antibiotics. In materials science, this compound has been used as a monomer for the synthesis of polymeric materials with unique properties.
Advantages and Limitations for Lab Experiments
One advantage of 3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide is its versatility in terms of its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. This compound is also relatively easy to synthesize, and the yield of the reaction can be optimized by adjusting the reaction conditions. One limitation of this compound is its potential toxicity, which can limit its use in certain applications. Additionally, this compound may not be suitable for certain experiments due to its specific properties and mechanisms of action.
Future Directions
There are several future directions for research on 3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoacrylamide. In medicinal chemistry, further studies are needed to investigate the potential anticancer activity of this compound and its mechanisms of action. In bacterial biofilm research, further studies are needed to optimize the use of this compound as an inhibitor of biofilm formation and to investigate its potential as an alternative to antibiotics. In materials science, further studies are needed to explore the properties of polymeric materials synthesized using this compound and to investigate their potential applications in various fields. Additionally, further studies are needed to investigate the potential toxicity of this compound and to develop strategies for minimizing its toxicity in certain applications.
properties
IUPAC Name |
(E)-3-(6-bromo-1,3-benzodioxol-5-yl)-2-cyanoprop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrN2O3/c12-8-3-10-9(16-5-17-10)2-6(8)1-7(4-13)11(14)15/h1-3H,5H2,(H2,14,15)/b7-1+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUGCKRROZYJYHQ-LREOWRDNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C(=O)N)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C(=C2)/C=C(\C#N)/C(=O)N)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.